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Compound of Interest

Compound Name: GC Soft-Liner

Cat. No.: B1166467 Get Quote

This guide provides essential safety and logistical information for the proper disposal of GC
Soft-Liner, a temporary acrylic relining material. The following procedures are designed for

researchers, scientists, and drug development professionals to ensure safe handling and

regulatory compliance.

I. Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to adhere to the following safety

protocols. The liquid component of GC Soft-Liner is highly flammable and requires careful

handling in a well-ventilated area.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including gloves,

safety eyewear, and a face mask.

Ventilation: Ensure adequate ventilation to avoid the accumulation of flammable vapors.[1]

Ignition Sources: Keep the material away from heat, sparks, open flames, and other ignition

sources.[2][3] Smoking is strictly prohibited in the handling area.[2][3]

Storage: Store both powder and liquid components in their original, tightly closed containers

in a cool, well-ventilated place.[2][3]

II. Quantitative Data and Hazard Information
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The following table summarizes the key quantitative and hazard data for the components of GC
Soft-Liner, primarily focusing on the liquid due to its hazardous properties.

Property GC Soft-Liner Liquid GC Soft-Liner Powder

Hazard Classification
Highly flammable liquid and

vapour (Flam. Liq. 2)[2][3]
Not classified as hazardous[4]

Signal Word Danger[2][3] None[4]

Key Hazard Statements
H225: Highly flammable liquid

and vapour[2][3]
None[4]

Hazardous Components Ethyl Alcohol (10-25%)[2][3] None listed as dangerous[4]

Flash Point 13 °C Not applicable

Density 0.9 g/cm³ at 20 °C Not specified

III. Step-by-Step Disposal Procedures
Disposal of GC Soft-Liner and its containers must be conducted in accordance with all local,

regional, national, and international regulations.[2][3] The following steps provide a general

framework for proper disposal.

Step 1: Segregate Waste Streams

Separate the different types of waste generated during the use of GC Soft-Liner:

Unused or expired liquid

Unused or expired powder

Mixed (cured or uncured) material

Contaminated materials (e.g., mixing pads, applicators, gloves)

Empty containers

Step 2: Handle and Prepare Waste for Disposal
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Unused Liquid: Due to its flammability, the liquid component is considered hazardous waste.

Do not pour it down the drain.[3] It should be collected in a designated, properly labeled, and

sealed container for flammable liquids.

Unused Powder: While not classified as hazardous, the powder should not be disposed of in

a way that allows it to enter sewer systems or water courses.[4]

Mixed Material: Once mixed, the material will cure. Fully cured (hardened) material is

generally considered non-hazardous and can often be disposed of as solid waste. However,

confirm this with your local waste management authority. Uncured or partially cured mixed

material should be treated as hazardous waste.

Contaminated Materials: Items contaminated with the liquid component (e.g., gloves, wipes)

should be handled as hazardous waste due to the flammability risk.

Empty Containers: Empty liquid containers may still contain flammable residues and vapors.

Do not puncture or incinerate them. Uncleaned packaging should be disposed of according

to official regulations.[5]

Step 3: Final Disposal

Hazardous Waste: Contact a licensed hazardous waste disposal company to arrange for the

collection and disposal of the liquid component and any contaminated materials.

Non-Hazardous Waste: Dispose of the powder and fully cured material in accordance with

your institution's and local regulations for solid waste.

IV. Experimental and Operational Workflows
The following diagram illustrates the logical workflow for the proper disposal of GC Soft-Liner
components.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://d2p3duacfnfxvs.cloudfront.net/dontalia-pt/annexes/soft_liner_msds_en.pdf
https://www.gc.dental/europe/sites/europe.gc.dental/files/products/downloads/softliner/sds/SDS_Soft-Liner_Powder_EU.pdf
https://www.gc.dental/america/sites/america.gc.dental/files/products/downloads/gcrelineii/sds/gc-reline-ii-soft-base-sds-en.pdf
https://www.benchchem.com/product/b1166467?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166467?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: GC Soft-Liner Disposal

Identify Waste Type

Liquid Component or
Liquid-Contaminated Items Powder Component Mixed Material (Cured) Empty Containers

Treat as
Hazardous Waste

Consult Local Regulations for
Non-Hazardous Solid Waste

Rinse and Recycle/Dispose
per Local Regulations

Dispose via Licensed
Hazardous Waste Contractor

Dispose According to
Institutional & Local Guidelines

Click to download full resolution via product page

Caption: Disposal workflow for GC Soft-Liner components.

This procedural guidance is intended to build a foundation of safety and trust in handling

laboratory chemicals. By adhering to these steps and consulting local regulations, you can

ensure the safe and compliant disposal of GC Soft-Liner.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.gc.dental/australasia/sites/australasia.gc.dental/files/products/downloads/softliner/sds/GC%20SOFT-LINER%20-%20Liquid%20-%20SDS%20NZ.pdf
https://d2p3duacfnfxvs.cloudfront.net/dontalia-pt/annexes/soft_liner_msds_en.pdf
https://www.gc.dental/europe/sites/europe.gc.dental/files/products/downloads/softliner/sds/SDS_Soft-Liner_Powder_EU.pdf
https://www.gc.dental/america/sites/america.gc.dental/files/products/downloads/gcrelineii/sds/gc-reline-ii-soft-base-sds-en.pdf
https://www.benchchem.com/product/b1166467#gc-soft-liner-proper-disposal-procedures
https://www.benchchem.com/product/b1166467#gc-soft-liner-proper-disposal-procedures
https://www.benchchem.com/product/b1166467#gc-soft-liner-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1166467?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166467?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

